N-[4-chloro-3-(trifluoromethyl)phenyl]-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide

• IUPAC Name: N-[4-chloro-3-(trifluoromethyl)phenyl]-4-[(N-methylsulfonylanilino)methyl]benzamide
• InChI: InChI=1S/C22H18ClF3N2O3S/c1-32(30,31)28(18-5-3-2-4-6-18)14-15-7-9-16(10-8-15)21(29)27-17-11-12-20(23)19(13-17)22(24,25)26/h2-13H,14H2,1H3,(H,27,29)
• InChI Key: VLQSYGYSSXUGFS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F)C3=CC=CC=C3
• Molecular Formula: C22H18ClF3N2O3S
• DSSTOX Substance ID: DTXSID50972900
• Molecular Weight: 482.9 g/mol
• CAS No.: 5741-80-0

Description

This compound is a benzamide derivative, which means it contains a benzene ring attached to an amide group. The benzene ring is substituted with a chloro and a trifluoromethyl group, and the amide is further substituted with a methylsulfonylphenylaminomethyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzene ring, an amide group, and the various substituents. Techniques such as NMR and IR spectroscopy, as well as mass spectrometry, could be used to analyze the structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. For example, the presence of the benzene ring could contribute to the compound’s stability, while the amide group could influence its solubility in water.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for this compound would depend on its intended use. If it were a drug, for example, future research might focus on optimizing its synthesis, improving its efficacy, or reducing any side effects.